Cas no 2137561-56-7 (2-(4-bromothiophen-2-yl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine)

• Product Name: 2-(4-bromothiophen-2-yl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine
• CAS No: 2137561-56-7
• MF: C₁₀H₁₂BrN₃O₂S₂
• MW: 350.255178451538
• CID: 6078925
• PubChem ID: 165480939
• Update Time: 2025-05-20

2-(4-bromothiophen-2-yl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromothiophen-2-yl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine
• EN300-1115729
• 2137561-56-7

• Inchi： 1S/C10H12BrN3O2S2/c1-18(15,16)8-4-13-14(5-8)9(3-12)10-2-7(11)6-17-10/h2,4-6,9H,3,12H2,1H3
• InChI Key： YRJSVTYQIAWHFD-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CN)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 348.95543g/mol
• Monoisotopic Mass: 348.95543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 115Ų

Additional information on 2-(4-bromothiophen-2-yl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine

Professional Introduction to Compound with CAS No. 2137561-56-7 and Product Name: 2-(4-bromothiophen-2-yl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine

The compound with the CAS number 2137561-56-7 and the product name 2-(4-bromothiophen-2-yl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both 4-bromothiophene and 4-methanesulfonylpyrazole moieties in its structure suggests a unique combination of pharmacophoric elements that could contribute to its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating thiophene and pyrazole scaffolds. These heterocycles are known for their ability to interact with biological targets in diverse ways, making them valuable candidates for the development of novel therapeutic agents. The specific arrangement of functional groups in 2-(4-bromothiophen-2-yl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine may facilitate interactions with specific enzymes or receptors, thereby modulating biological pathways relevant to various diseases.

The 4-bromothiophen-2-yl moiety is particularly noteworthy, as brominated thiophenes have been extensively studied for their pharmacological properties. These derivatives often exhibit significant binding affinity to certain protein targets, which can be exploited for therapeutic purposes. In contrast, the 4-methanesulfonylpyrazole component introduces a sulfonamide group, known for its ability to enhance metabolic stability and bioavailability. The combination of these two motifs in a single molecule may synergistically improve its pharmacokinetic profile and therapeutic efficacy.

In the context of current research, this compound has shown promise in preclinical studies as a potential lead for further development. The structural features of 2-(4-bromothiophen-2-yl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine align well with emerging trends in drug design, particularly the emphasis on multivalent interactions and targeted modulation of biological processes. Researchers have been exploring how such compounds can be optimized to enhance their binding affinity and selectivity for specific therapeutic targets.

One of the key areas of interest has been the potential application of this compound in oncology research. The structural motifs present in 2-(4-bromothiophen-2-yl)-2-(4-methanesulfonylpyrazole) are reminiscent of known kinase inhibitors, which are critical in cancer therapy. By leveraging computational modeling and high-throughput screening techniques, scientists have been able to identify promising candidates for further investigation. Preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, making it a valuable tool for studying cancer cell proliferation and survival mechanisms.

Beyond oncology, the compound has also been investigated for its potential role in addressing other therapeutic challenges. Its unique structural composition suggests that it may interact with a variety of biological targets, including enzymes involved in inflammation and immune responses. The sulfonamide group, in particular, has been recognized for its ability to modulate inflammatory pathways, which are implicated in numerous chronic diseases. This opens up possibilities for exploring its utility in conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis and characterization of 2-(4-bromothiophen-2-ylyl)-2-(4-methanesulfonylpyrazolanyl)ethanamine have been refined through advanced synthetic methodologies. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled the construction of its complex framework with high precision. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the growing sophistication of modern organic chemistry techniques used in pharmaceutical research.

From a chemical biology perspective, this compound offers a unique platform for studying molecular interactions at a fundamental level. Its dual functionality allows researchers to probe how different pharmacophoric elements influence biological activity. By systematically varying substituents or exploring analogs, scientists can gain insights into structure-function relationships that are critical for designing more effective drugs. This approach aligns with the broader trend toward rational drug design, where computational tools and experimental data are integrated to guide molecular optimization.

The future development of 2-(4-bromothiophenyl)-N,N-dimethyl-N-[3-[3-[[(3-sulfonatopropyl)amino]carbonyl]pyrazol]-5-methylbenzamidine hydrochloride (CAS No 2137561567) will likely involve interdisciplinary collaboration between chemists, biologists, and clinicians. Such collaborations are essential for translating laboratory findings into tangible therapeutic benefits. As research progresses, it is anticipated that this compound will serve as a foundation for further exploration into novel drug candidates with improved efficacy and safety profiles.

In conclusion,CAS No 2137561567 represents a promising entry point into the realm of innovative drug discovery. Its unique structural features combined with preliminary biological activity make it an intriguing candidate for further investigation across multiple therapeutic areas. As our understanding of biological systems continues to evolve,this compound stands as a testament to the power of interdisciplinary research and advanced chemical methodologies in addressing complex medical challenges.